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Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638 Get Quote

Essential Safety and Handling Guide for 2-
Octanone
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for the handling of 2-Octanone in a

laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety when

handling 2-Octanone. The following table summarizes the recommended PPE based on the

potential hazards.
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Protection Type Required Equipment
Specifications and Usage

Notes

Eye and Face Protection
Safety glasses with side

shields or chemical goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Ensure a tight fit.[1][2]

Skin Protection
Chemical-resistant gloves

(e.g., PVC, Neoprene).

Glove selection depends on

the duration of contact. For

prolonged or frequent contact,

use gloves with a protection

class of 5 or higher

(breakthrough time > 240

minutes). For brief contact, a

protection class of 3 or higher

is recommended

(breakthrough time > 60

minutes).[1] Always wash

hands after removing gloves.

[1]

Protective clothing (e.g.,

overalls, PVC apron).

Wear fire/flame resistant and

impervious clothing.[2] For

large-scale use, consider tight-

weave, non-static clothing and

non-sparking safety footwear.

[1]

Respiratory Protection

Full-face respirator with

appropriate filter (e.g., Type A-

P filter).

Required if exposure limits are

exceeded or if irritation is

experienced.[1][2] Ensure

proper fit and training on use.

Handling and Storage Protocols
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid all personal contact, including inhalation of vapors.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and explosion-proof equipment.[2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Do not eat, drink, or smoke in areas where 2-Octanone is handled.[2][4]

Storage:

Store in original, tightly closed containers in a cool, well-ventilated area.[1][3]

Keep in an approved flammable liquid storage area.[1]

Avoid storage in pits, depressions, or basements where vapors may accumulate.[1]

Store away from incompatible materials such as oxidizing agents, bases, and strong

reducing agents.[1]

Spill and Disposal Procedures
Immediate and correct response to a spill is critical. The following workflow outlines the

necessary steps for both minor and major spills.
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2-Octanone Spill Response

Minor Spill Major Spill

Spill Detected

Assess Spill Size

Remove ignition sources.
Clean up immediately.

Minor

Clear area of personnel.
Move upwind.

Major

Absorb with inert material
(sand, earth).

Collect in a suitable,
sealed container for disposal.

Clean affected area.

Alert Emergency Responders.
Inform of hazard location and nature.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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